Cas no 52344-45-3 (Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester)
52344-45-3 structure
Product Name:Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester
CAS No:52344-45-3
MF:C15H17O4P
MW:292.266845464706
CID:359858
PubChem ID:71365682
Update Time:2025-04-19
Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester
- 1-dimethoxyphosphoryl-3-naphthalen-1-ylpropan-2-one
- Dimethyl [3-(naphthalen-1-yl)-2-oxopropyl]phosphonate
- 52344-45-3
- DTXSID30789078
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- Inchi: 1S/C15H17O4P/c1-18-20(17,19-2)11-14(16)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-9H,10-11H2,1-2H3
- InChI Key: YPUHNTOGIUQPSV-UHFFFAOYSA-N
- SMILES: P(CC(CC1C=CC=C2C=CC=CC=12)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 292.08651
- Monoisotopic Mass: 292.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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